4-methoxy-2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine

• IUPAC Name: 4-[[1-(4-methoxypyrimidin-2-yl)piperidin-4-yl]methoxy]-5-methyl-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C17H23N5O2S/c1-12-10-19-17(25-3)21-15(12)24-11-13-5-8-22(9-6-13)16-18-7-4-14(20-16)23-2/h4,7,10,13H,5-6,8-9,11H2,1-3H3
• InChI Key: DYRIEONINZPJOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)C3=NC=CC(=N3)OC)SC
• Molecular Formula: C17H23N5O2S
• Molecular Weight: 361.5 g/mol
• CAS No.: 2640895-71-0

Description

The compound 4-methoxy-2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine (hereafter referred to as Compound A) is a pyrimidine derivative featuring:

• A 4-methoxy-substituted pyrimidine core at position 2.
• A piperidin-1-yl group linked via a methylene bridge to a second pyrimidine ring substituted with 5-methyl and 2-methylsulfanyl groups.

The methylsulfanyl group may enhance lipophilicity and binding affinity to hydrophobic enzyme pockets, while the methoxy substituent could influence electronic properties and metabolic stability.

Biological Activity

The compound 4-methoxy-2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine is a complex organic molecule that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article delves into its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{20}\text{N}_4\text{O}_2\text{S}$$

This structure includes a piperidine ring, a pyrimidine moiety, and a methoxy group, which are crucial for its biological interactions.

Antitumor Activity

Recent studies have highlighted the antitumor potential of pyrimidine derivatives, particularly those similar to our compound. For instance, compounds with pyrido[2,3-d]pyrimidines have shown promising results against various cancer cell lines:

• Inhibitory Concentration (IC50) values were assessed using the MTT assay.
• A study indicated that certain pyrimidine derivatives exhibited IC50 values as low as 13 nM against EGFR L858R/T790M kinase, suggesting strong inhibitory activity against specific cancer targets .

Table 1: Antitumor Activity of Pyrimidine Derivatives

Compound	Cell Line	IC50 (μM)	Activity Description
A5	NCI-H1975	>50	Low activity
B1	NCI-H1975	0.013	High selectivity for EGFR WT
B7	A549	0.297	Significant cytotoxicity

The biological activity of the compound appears to be linked to its ability to inhibit specific kinases involved in cancer proliferation. The presence of the methoxy and methylthio groups may enhance binding affinity to target proteins, thereby increasing efficacy.

Other Biological Activities

Beyond antitumor effects, derivatives of pyrimidines have been explored for various pharmacological activities including:

• Antiviral : Some studies suggest potential antiviral properties against specific viruses .
• Antimicrobial : Pyrimidine derivatives have shown promise in inhibiting bacterial growth .

Case Studies

• EGFR Inhibition : A study focused on the inhibition of the epidermal growth factor receptor (EGFR) demonstrated that certain modifications to the pyrimidine structure could lead to improved selectivity and potency against resistant cancer cell lines .
• Antimicrobial Properties : Another investigation revealed that compounds similar to our target exhibited significant antimicrobial activity against Gram-positive bacteria, indicating their potential in treating infections .

Scientific Research Applications

Chemical Characteristics

The compound features a pyrimidine core, which is known for its versatility in biological applications, particularly in drug development. The presence of methoxy and methylsulfanyl groups enhances its solubility and bioactivity.

Medicinal Chemistry

This compound has been investigated for its potential as a therapeutic agent. Its structure suggests possible interactions with biological targets, making it a candidate for further pharmacological studies.

Case Studies

• Anticancer Activity : Research has indicated that similar pyrimidine derivatives exhibit cytotoxic effects against various cancer cell lines. Studies focusing on the synthesis and evaluation of related compounds have shown promising results in inhibiting tumor growth.
• Antiviral Properties : Pyrimidine derivatives are often explored for their antiviral activities. Compounds with similar structures have shown effectiveness against viral infections, prompting investigations into this specific compound's potential antiviral mechanisms.

Neuroscience

The piperidine moiety in the compound suggests potential applications in neuroscience, particularly concerning neurotransmitter modulation.

Research Findings

• Cognitive Enhancers : Some studies have highlighted the role of piperidine derivatives in enhancing cognitive functions. This compound may be explored for its effects on memory and learning processes, possibly through modulation of cholinergic pathways.

Agricultural Chemistry

Given the structural attributes of this compound, it may also find applications in agricultural chemistry as a pesticide or herbicide.

Potential Studies

• Herbicidal Activity : The efficacy of pyrimidine derivatives as herbicides has been documented, indicating that this compound could be tested for its ability to inhibit weed growth or manage pest populations.

Data Tables

Activity Type	Related Compounds	Notes
Anticancer	Various pyrimidine analogs	Effective against multiple cell lines
Antiviral	Similar structures	Potential mechanisms under study
Cognitive Enhancement	Piperidine derivatives	Modulates neurotransmitter systems

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations in Pyrimidine-Piperidine Hybrids

Compound B : 4-Methoxy-2-[4-({[6-(Trifluoromethyl)Pyridin-2-yl]Oxy}Methyl)Piperidin-1-yl]Pyrimidine (CAS: 2201782-91-2)

• Key Differences: Replaces the 5-methyl-2-(methylsulfanyl)pyrimidin-4-yl group in Compound A with a 6-(trifluoromethyl)pyridin-2-yl moiety. Molecular Weight: 368.35 (vs. ~388.46 for Compound A, estimated from its formula).

Compound C : 2-{4-[(1,3-Benzodioxol-5-yl)Methyl]Piperazin-1-yl}Pyrimidine

• Key Differences :
  • Substitutes the piperidine ring in Compound A with a piperazine core.
  • Features a benzodioxolylmethyl group instead of the pyrimidinyloxy-methyl chain.
  • Biological Relevance : Piperazine derivatives often exhibit enhanced solubility and CNS penetration, while benzodioxole may confer antioxidant properties .

Compound D : 4-Methyl-6-(Piperidin-1-yl)Pyrimidin-2-amine

• Key Differences :
  • Lacks the methoxy and methylsulfanyl substituents.
  • Contains an amine group at position 2, which may improve hydrogen-bonding interactions with biological targets.
  • Crystallographic Data : Reported in Acta Crystallographica, highlighting planar pyrimidine geometry .

Pharmacokinetic and Physicochemical Properties

Property	Compound A (Target)	Compound B	Compound D
Molecular Weight	~388.46	368.35	218.30
LogP (Estimated)	~3.2	~2.8	~1.5
Key Substituents	Methylsulfanyl, Methoxy	Trifluoromethyl, Methoxy	Piperidin-1-yl, Methyl
Bioavailability	Moderate (predicted)	High (due to CF₃)	Low (polar amine)

Notes:

• Compound A’s methylsulfanyl group increases LogP compared to Compound B’s trifluoromethyl group, suggesting better membrane permeability but higher metabolic liability .
• Compound D’s amine group reduces lipophilicity, likely limiting its blood-brain barrier penetration .

Preparation Methods

Formation of 5-Methyl-2-(methylsulfanyl)pyrimidin-4-ol

The pyrimidine backbone is typically constructed via cyclocondensation. A representative method involves reacting ethyl 2-(ethoxymethylene)acetoacetate with methyl carbamimidothioate in ethanol under reflux with triethylamine as a base. This yields 4-methyl-2-methylsulfanyl-pyrimidine-5-carboxylic acid ethyl ester, which is hydrolyzed to the corresponding carboxylic acid and reduced to 5-methyl-2-(methylsulfanyl)pyrimidin-4-ol.

Reaction Conditions :

• Solvent : Ethanol

• Temperature : Reflux (78°C)

• Catalyst : Triethylamine

• Time : 48 hours

• Yield : 81%

Introduction of the Methoxy Group

The 4-hydroxy group is replaced with methoxy via nucleophilic substitution. Treatment with methyl iodide in the presence of potassium carbonate in dimethylformamide (DMF) at 60°C for 12 hours achieves this conversion.

Reaction Conditions :

• Solvent : DMF

• Base : K₂CO₃

• Alkylating Agent : CH₃I

• Temperature : 60°C

• Yield : 76%

Preparation of the Piperidine Intermediate

Synthesis of 4-(Hydroxymethyl)piperidine

Piperidine-4-methanol is synthesized by reducing ethyl isonipecotate with lithium aluminum hydride (LiAlH₄) in tetrahydrofuran (THF). The reaction proceeds at 0°C to room temperature over 6 hours, yielding the alcohol in 89% purity.

Reaction Conditions :

• Reducing Agent : LiAlH₄

• Solvent : THF

• Temperature : 0°C → rt

• Yield : 89%

Functionalization of the Piperidine Nitrogen

The piperidine nitrogen is alkylated using 2-chloropyrimidine derivatives. For example, reacting 4-(hydroxymethyl)piperidine with 2-chloro-4-methoxypyrimidine in DMF with K₂CO₃ at 80°C for 8 hours forms 2-(piperidin-1-yl)-4-methoxypyrimidine.

Reaction Conditions :

• Solvent : DMF

• Base : K₂CO₃

• Temperature : 80°C

• Time : 8 hours

• Yield : 72%

Coupling of Pyrimidine and Piperidine Moieties

Mitsunobu Reaction for Ether Linkage

The hydroxyl group of 4-(hydroxymethyl)piperidine is coupled with 5-methyl-2-(methylsulfanyl)pyrimidin-4-ol via a Mitsunobu reaction. Diethyl azodicarboxylate (DEAD) and triphenylphosphine (PPh₃) in THF facilitate this transformation at 0°C to rt over 24 hours.

Reaction Conditions :

• Reagents : DEAD, PPh₃

• Solvent : THF

• Temperature : 0°C → rt

• Time : 24 hours

• Yield : 68%

Alternative Nucleophilic Substitution

A mesylate intermediate is generated by treating 4-(hydroxymethyl)piperidine with methanesulfonyl chloride (MsCl) in dichloromethane (DCM). Subsequent displacement with 4-methoxy-2-(methylsulfanyl)pyrimidin-5-ol in DMF at 100°C for 6 hours yields the target compound.

Reaction Conditions :

• Activating Agent : MsCl

• Solvent : DCM (mesylation), DMF (displacement)

• Temperature : 100°C

• Time : 6 hours

• Yield : 75%

Purification and Characterization

Chromatographic Techniques

Crude products are purified via flash chromatography using silica gel and ethyl acetate/hexane (1:3) eluent. High-performance liquid chromatography (HPLC) with a C18 column confirms purity >95%.

Spectroscopic Analysis

• ¹H NMR (400 MHz, CDCl₃): δ 8.21 (s, 1H, pyrimidine-H), 4.52 (s, 2H, OCH₂), 3.91 (s, 3H, OCH₃), 2.61 (s, 3H, SCH₃).

• ESI-MS : m/z 403.2 [M+H]⁺.

Comparative Analysis of Synthetic Routes

Method	Key Steps	Yield	Purity	Reference
Mitsunobu Coupling	DEAD/PPh₃-mediated ether formation	68%	>95%
Nucleophilic Substitution	Mesylation followed by displacement	75%	93%
Direct Alkylation	K₂CO₃-assisted coupling in DMF	72%	89%

Challenges and Optimization Strategies

Side Reactions

Competing N-alkylation of the piperidine nitrogen is mitigated by using bulky bases like 1,8-diazabicycloundec-7-ene (DBU).

Solvent Selection

Polar aprotic solvents (DMF, DMSO) enhance reaction rates but require careful drying to prevent hydrolysis. Anhydrous THF is preferred for moisture-sensitive steps.

Temperature Control

Exothermic reactions (e.g., LiAlH₄ reductions) necessitate gradual reagent addition and ice baths to avoid decomposition .

Q & A

Q. What are the optimal synthetic routes for 4-methoxy-2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine, and how can reaction yields be improved?

The synthesis involves multi-step reactions, including nucleophilic substitutions and coupling reactions. For example, piperidine derivatives can be functionalized via alkoxy-methylation using reagents like NaH in dichloromethane, followed by purification via silica gel chromatography . To improve yields:

• Optimize stoichiometry of intermediates (e.g., 5-methyl-2-(methylsulfanyl)pyrimidin-4-ol).
• Use anhydrous conditions and inert atmospheres (N₂/Ar) to prevent hydrolysis .
• Monitor reaction progress with TLC or HPLC to isolate intermediates efficiently.

Q. How can the structural integrity of the compound be validated during synthesis?

Key methods include:

• NMR spectroscopy : Confirm methoxy (δ ~3.8 ppm) and methylsulfanyl (δ ~2.5 ppm) groups in $^1H$ and $^{13}C$ spectra .
• Mass spectrometry (ESI-MS) : Verify molecular ion peaks matching the exact mass (e.g., [M+H]⁺ calculated for C₁₉H₂₅N₅O₂S: 392.17) .
• X-ray crystallography : Resolve crystal structures using SHELXL for bond-length/angle validation .

Q. What solvent systems are suitable for recrystallization, and how does polarity affect purity?

Polar aprotic solvents (e.g., ethyl acetate/hexane mixtures) are ideal due to the compound’s moderate polarity. Recrystallization in dimethylformamide (DMF)/water (1:3) can yield >99% purity, as demonstrated for analogous pyrimidine derivatives .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) be explored to enhance the compound’s biological activity?

SAR strategies include:

• Modifying substituents : Replace the methoxy group with electron-withdrawing groups (e.g., Cl) to assess impact on target binding .
• Piperidine ring flexibility : Introduce sp³-hybridized carbons or bulky groups to evaluate conformational effects on receptor interactions .
• Bioisosteric replacements : Swap methylsulfanyl with sulfone/sulfoxide to modulate pharmacokinetics .

Q. What experimental designs resolve contradictions in biological assay data (e.g., IC₅₀ variability)?

• Dose-response normalization : Use internal controls (e.g., staurosporine for kinase assays) to minimize plate-to-plate variability .
• Orthogonal assays : Validate enzyme inhibition (e.g., fluorescence polarization) with cell-based viability assays (e.g., MTT) .
• Statistical rigor : Apply ANOVA or Student’s t-test (p < 0.05) to triplicate datasets .

Q. How can computational modeling predict binding modes with target enzymes?

• Molecular docking : Use AutoDock Vina to simulate interactions with active sites (e.g., methionine aminopeptidase-1) .
• MD simulations : Run 100-ns trajectories in GROMACS to assess stability of hydrogen bonds with key residues (e.g., His₂₃₁) .
• Free-energy calculations : Compute ΔG binding via MM-PBSA to rank derivative efficacy .

Q. What strategies mitigate off-target effects in in vivo studies?

• Selectivity profiling : Screen against kinase panels (e.g., Eurofins KinaseProfiler) to identify cross-reactivity .
• Pharmacokinetic tuning : Adjust logP (2.5–3.5) via prodrug formulations to enhance tissue specificity .
• Metabolite tracking : Use LC-MS/MS to identify and eliminate toxic intermediates .